Cas no 243965-29-9 (1,3-Benzenedicarboxylic acid, 5-(3,4-dicyanophenoxy)-, dimethyl ester)

• Product Name: 1,3-Benzenedicarboxylic acid, 5-(3,4-dicyanophenoxy)-, dimethyl ester
• CAS No: 243965-29-9
• MF: C₁₈H₁₂N₂O₅
• MW: 336.29828453064
• CID: 1417466
• Update Time: 2024-08-15

1,3-Benzenedicarboxylic acid, 5-(3,4-dicyanophenoxy)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylic acid, 5-(3,4-dicyanophenoxy)-, dimethyl ester
• 1,3-Benzenedicarboxylic acid, 5-(3,4-dicyanophenoxy)-, 1,3-dimethyl ester
• dimethyl 5-(3,4-dicyanophenoxy)isophthalate

• Inchi： 1S/C18H12N2O5/c1-23-17(21)12-5-13(18(22)24-2)7-16(6-12)25-15-4-3-11(9-19)14(8-15)10-20/h3-8H,1-2H3
• InChI Key： GAHOXXPLGZINMO-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)=CC(OC2=CC=C(C#N)C(C#N)=C2)=CC(C(OC)=O)=C1

Computed Properties

• Exact Mass: 336.07466

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Melting Point: 149-152 °C(Solv: ethanol (64-17-5))
• Boiling Point: 529.5±50.0 °C(Predicted)
• PSA: 109.41